Cas no 343957-52-8 (1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid)

• Product Name: 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid
• CAS No: 343957-52-8
• MF: C₁₁H₉FO₄
• MW: 224.185167074203
• CID: 6363578
• PubChem ID: 12719787
• Update Time: 2025-06-22

1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11079568
• 1-(3-fluorophenyl)cyclopropane-1,2-dicarboxylic acid
• 343957-52-8
• EN300-718891
• 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid

• Inchi： 1S/C11H9FO4/c12-7-3-1-2-6(4-7)11(10(15)16)5-8(11)9(13)14/h1-4,8H,5H2,(H,13,14)(H,15,16)
• InChI Key： LNKDLKVTSWDMQY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(=O)O)CC1C(=O)O

Computed Properties

• Exact Mass: 224.04848693g/mol
• Monoisotopic Mass: 224.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid

Introduction to 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid (CAS No. 343957-52-8)

1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid, identified by the chemical identifier CAS No. 343957-52-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic fluorophenyl group, linked by a dicarboxylic acid moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The fluorophenyl substituent in 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid introduces unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. The presence of two carboxylic acid groups provides additional functionalization possibilities, allowing for the synthesis of derivatives with tailored pharmacological properties. These structural attributes have positioned this compound as an intriguing subject for academic research and industrial applications.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate biological processes through precise targeting of key enzymes and receptors. The cyclopropane ring, a three-membered carbon structure, is known for its high reactivity and ability to engage in favorable interactions with biological targets due to its strained geometry. This feature has been exploited in the design of various bioactive compounds, including those with potential therapeutic applications.

The fluorine atom in the 3-fluorophenyl group plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability, improve binding affinity, and alter lipophilicity. These effects can significantly contribute to the overall efficacy and safety profile of a drug candidate.

Recent studies have demonstrated the potential of 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid as a scaffold for developing novel therapeutic agents. For instance, researchers have explored its utility in inhibiting specific enzymes involved in inflammatory pathways. The compound has shown promise in preclinical studies as a modulator of cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The unique structural features of this molecule have allowed it to exhibit selective inhibition while minimizing off-target effects.

The dicarboxylic acid functionality in 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid also provides opportunities for further chemical modification. This moiety can be used to link other pharmacophores or to form salts that enhance solubility and bioavailability. Such modifications are essential for optimizing drug candidates for clinical use.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid as a lead compound. These techniques allow researchers to predict binding modes and interactions with biological targets with high accuracy, enabling the rapid design and optimization of derivatives with improved pharmacological properties.

The synthesis of 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid presents both challenges and opportunities for synthetic chemists. The strained cyclopropane ring requires careful handling during synthesis to prevent decomposition or rearrangement into less desirable products. However, modern synthetic methodologies have made it possible to construct this motif efficiently and with high yield.

Future research directions may focus on exploring the potential of 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid as an intermediate for more complex drug candidates. By leveraging its structural features and functional groups, researchers can design molecules with enhanced potency, selectivity, and therapeutic efficacy.

The growing body of evidence supporting the utility of fluorinated aromatic compounds in drug discovery underscores the importance of compounds like 1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid. Their unique properties make them valuable tools for developing novel therapeutics across various disease areas.

In conclusion,1-(3-Fluorophenyl)cyclopropane-1,2-dicarboxylic acid (CAS No. 343957-52-8) represents a significant advancement in pharmaceutical chemistry. Its structural features and functional groups offer numerous opportunities for further exploration in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design of next-generation therapeutic agents.